Cas no 237386-05-9 (Ethanone,2-bromo-1-(5-isoxazolyl)-)

• Product Name: Ethanone,2-bromo-1-(5-isoxazolyl)-
• CAS No: 237386-05-9
• MF: C₅H₄BrNO₂
• MW: 189.994760513306
• CID: 245487
• PubChem ID: 18537259
• Update Time: 2025-04-19

Ethanone,2-bromo-1-(5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(5-isoxazolyl)-
• Ethanone, 2-bromo-1-(5-isoxazolyl)- (9CI)
• 2-bromo-1-(1,2-oxazol-5-yl)ethanone
• 2-bromo-1-(1, 2-oxazol-5-yl)ethanone
• GRWPKLYXGZKGCR-UHFFFAOYSA-N
• DTXSID10594905
• EN300-7613151
• 2-BROMO-1-(5-ISOXAZOLYL)-ETHANONE
• 2-Bromo-1-(1,2-oxazol-5-yl)ethan-1-one
• SCHEMBL3217645
• 2-bromo-1-isoxazol-5-ylethan-1-one
• 2-bromo-1-(isoxazol-5-yl)ethanone
• 237386-05-9

• Inchi： 1S/C5H4BrNO2/c6-3-4(8)5-1-2-7-9-5/h1-2H,3H2
• InChI Key： GRWPKLYXGZKGCR-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 188.94252
• Monoisotopic Mass: 188.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1